1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-one

• IUPAC Name: 1-[2-(3-methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C15H21NO2/c1-11(2)15(17)16-9-5-8-14(16)12-6-4-7-13(10-12)18-3/h4,6-7,10-11,14H,5,8-9H2,1-3H3
• InChI Key: VFWHPQWRLIDWNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC1C2=CC(=CC=C2)OC
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-one, also known as Methoxyketamine or 2-MeO-2-Oxo-PCM, is a novel psychoactive substance that belongs to the arylcyclohexylamine class of drugs. It is a derivative of ketamine, a well-known anesthetic drug used in both human and veterinary medicine. Methoxyketamine has gained attention in recent years due to its potential therapeutic effects in the treatment of depression, anxiety, and other mental health disorders.

Mechanism of Action

1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine acts as a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist, similar to ketamine. It also has activity at other receptors, including the serotonin transporter and sigma-1 receptor. The mechanism of action of 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine is not fully understood, but it is thought to involve the modulation of glutamate signaling in the brain.
Biochemical and Physiological Effects
1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine has been shown to have a number of biochemical and physiological effects in animal models and human subjects. These include changes in brain activity, alterations in neurotransmitter levels, and changes in gene expression. It has also been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuroplasticity and the growth of new neurons.

Advantages and Limitations for Lab Experiments

1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity level, making it suitable for use in a variety of assays. It also has a well-characterized mechanism of action and is known to produce rapid antidepressant effects in animal models and human subjects.
However, there are also limitations to the use of 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine in laboratory experiments. It is a relatively new compound, and there is still much to be learned about its effects and potential therapeutic uses. Additionally, its use in animal models may not accurately reflect its effects in humans, and there may be ethical concerns regarding its use in research.

Future Directions

There are several potential future directions for research on 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine. These include:
1. Further investigation of its potential therapeutic effects in the treatment of depression, anxiety, and other mental health disorders.
2. Exploration of its effects on other neurological and psychiatric conditions, such as schizophrenia and addiction.
3. Development of new analogs and derivatives with improved therapeutic profiles and reduced side effects.
4. Investigation of the long-term effects of 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine use, including potential neurotoxicity and adverse effects on cognitive function.
5. Examination of the pharmacokinetics and pharmacodynamics of 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine in different patient populations, including children, the elderly, and those with comorbid medical conditions.
Conclusion
In conclusion, 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine is a novel psychoactive substance with potential therapeutic effects in the treatment of mental health disorders. Its mechanism of action is not fully understood, but it is thought to involve the modulation of glutamate signaling in the brain. 1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine has several advantages for use in laboratory experiments, but there are also limitations to its use. Future research directions include further investigation of its therapeutic effects, development of new analogs and derivatives, and examination of its long-term effects and pharmacokinetics in different patient populations.

Synthesis Methods

1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine can be synthesized through a multistep process involving the reaction of 3-methoxyphenylacetonitrile with methylamine and subsequent reduction of the resulting imine with sodium borohydride. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-[2-(3-Methoxyphenyl)pyrrolidin-1-yl]-2-methylpropan-1-oneine has been the subject of several scientific studies investigating its potential therapeutic effects in the treatment of mental health disorders. In particular, it has shown promise as a rapid-acting antidepressant, with studies suggesting that it can alleviate symptoms of depression within hours of administration.